Cas no 127924-16-7 (Sucrose 6-Benzoate)

• Product Name: Sucrose 6-Benzoate
• CAS No: 127924-16-7
• Molecular Formula: C₁₉H₂₆O₁₂
• Molecular Weight: 446.403
• CID: 2049947
• PubChem ID: 10906400

Sucrose 6-Benzoate Properties

Names and Identifiers

• 6-O-benzoyl sucrose
• 6-O-benzoylsucrose
• beta-D-fructofuranosyl 6-O-benzoyl-alpha-D-glucopyranoside
• sucrose 6-benzoate
• sucrose-6-benzoate
• HTD278O4JF
• 127924-16-7
• alpha-D-Glucopyranoside, beta-D-fructofuranosyl, 6-benzoate
• NCGC00384971-01
• SCHEMBL237200
• AFHCRQREQZIDSI-OVUASUNJSA-N
• [(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl benzoate
• Q27280086
• .ALPHA.-D-GLUCOPYRANOSIDE, .BETA.-D-FRUCTOFURANOSYL, 6-BENZOATE
• NCGC00384971-01_C19H26O12_beta-D-Fructofuranosyl 6-O-benzoyl-alpha-D-glucopyranoside
• UNII-HTD278O4JF
• Sucrose 6-benzoate
• 6-o-Benzoylsucrose

• InChIKey： AFHCRQREQZIDSI-OVUASUNJSA-N
• Inchi： InChI=1S/C19H26O12/c20-6-10-13(23)16(26)19(8-21,30-10)31-18-15(25)14(24)12(22)11(29-18)7-28-17(27)9-4-2-1-3-5-9/h1-5,10-16,18,20-26H,6-8H2/t10-,11-,12-,13-,14+,15-,16+,18-,19+/m1/s1
• SMILES： C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC3(C(C(C(O3)CO)O)O)CO)O)O)O

Computed Properties

• Exact Mass: 446.14242626g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 8
• Monoisotopic Mass: 446.14242626g/mol
• Heavy Atom Count: 31
• Complexity: 598
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2
• Topological Polar Surface Area: 196Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds